Cas no 35852-42-7 (4-Methyl-valeriansaeure-isohexylester)

• Product Name: 4-Methyl-valeriansaeure-isohexylester
• CAS No: 35852-42-7
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 2047022
• PubChem ID: 329830731
• Update Time: 2025-04-24

4-Methyl-valeriansaeure-isohexylester Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-valeriansaeure-isohexylester
• 4-methyl-valeric acid isohexyl ester
• 4-methylpentyl 4-methylpentanoate
• Isoheexyl-isocaproat
• Me2CHCH2CH2COO(CH2)3CHMe2
• 35852-42-7
• Fema No. 4749
• 4-Methylpentanoic acid, 4-methylpentyl ester
• Pentanoic acid, 4-methyl-, 4-methylpentyl ester
• SCHEMBL7591037
• starbld0006169
• Isohexyl isocaproic acid
• Isohexyl isocaproate
• Q63392175
• DTXSID201346138
• 4-Methylpentyl 4-methylvalerate
• CI3RHY3QTP
• 4-Methylpentyl 4-methylvalerate, >=95%
• UNII-CI3RHY3QTP
• Isohexyl-isocaproat
• AS-86891

• Inchi： 1S/C12H24O2/c1-10(2)6-5-9-14-12(13)8-7-11(3)4/h10-11H,5-9H2,1-4H3
• InChI Key： BQOKYGYERMXUDU-UHFFFAOYSA-N
• SMILES： O(C(CCC(C)C)=O)CCCC(C)C

Computed Properties

• Exact Mass: 200.177630004g/mol
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 4-Methyl-valeriansaeure-isohexylester

4-Methyl-valeriansaeure-isohexylester (CAS No: 35852-42-7)

4-Methyl-valeriansaeure-isohexylester, also known by its CAS number 35852-42-7, is a compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound, which belongs to the ester family, is derived from valeric acid and isohexanol, making it a valuable ingredient in various industries, including cosmetics, food additives, and pharmaceuticals.

The chemical structure of 4-Methyl-valeriansaeure-isohexylester is characterized by a branched aliphatic chain, which contributes to its stability and solubility properties. Its molecular formula is C11H22O2, and it has a molecular weight of 186.3 g/mol. The compound exists as a clear, colorless liquid with a pleasant floral odor, making it highly suitable for use in fragrances and personal care products.

Recent studies have highlighted the potential of 4-Methyl-valeriansaeure-isohexylester in enhancing the sensory properties of cosmetic formulations. Researchers have found that this compound can improve the texture and spreadability of creams and lotions while providing a long-lasting fragrance experience. Moreover, its ability to act as a mild emollient makes it an ideal ingredient for sensitive skin care products.

In the food industry, 4-Methyl-valeriansaeure-isohexylester is often used as a flavor enhancer due to its pleasant taste profile. It has been incorporated into various food products, including beverages and confectioneries, to provide a subtle floral note without overpowering other flavors. This application has been supported by extensive sensory analysis studies conducted by food scientists in recent years.

The pharmaceutical industry has also shown interest in 4-Methyl-valeriansaeure-isohexylester, particularly for its potential as a drug delivery agent. Studies have demonstrated that this compound can act as a carrier for hydrophobic drugs, enhancing their bioavailability and solubility in aqueous environments. This property has opened new avenues for its use in targeted drug delivery systems.

From an environmental perspective, 4-Methyl-valeriansaeure-isohexylester has been found to be biodegradable under aerobic conditions, making it an eco-friendly alternative to traditional synthetic esters. This characteristic aligns with the growing demand for sustainable ingredients in various industries.

In conclusion, 4-Methyl-valeriansaeure-isohexylester (CAS No: 35852-42-7) is a versatile compound with a wide range of applications across multiple sectors. Its unique chemical properties, combined with recent advancements in research and development, position it as a valuable ingredient for future innovations in cosmetics, food additives, and pharmaceuticals.